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Compound of Interest

Compound Name: Bromocresol green sodium

Cat. No.: B1290564 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Bromocresol green sodium salt is a widely utilized pH indicator in various scientific

applications. While indispensable, its handling necessitates a thorough understanding of its

potential hazards and the implementation of stringent safety protocols. This technical guide

provides an in-depth overview of the safety and handling precautions for bromocresol green
sodium salt, designed to safeguard researchers and maintain a secure laboratory

environment.

Physicochemical Properties
A foundational aspect of safe handling is the awareness of a substance's physical and

chemical characteristics. Below is a summary of the key properties of bromocresol green
sodium salt.
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Property Value Reference

Chemical Formula C21H13Br4NaO5S [1]

Molecular Weight ~720 g/mol [1][2]

Appearance
Dark greenish-brown to brown

or green powder/solid
[1][2]

Odor Odorless

Solubility Soluble in water [1]

Melting Point
Approximately 230°C

(decomposes)
[3]

Hazard Identification and Classification
The classification of bromocresol green sodium salt can vary between suppliers and

regulatory frameworks. It is crucial to consult the specific Safety Data Sheet (SDS) for the

product in use. The following table summarizes the potential hazards as identified in various

sources.
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Hazard Statement Classification Notes

Acute Health Effects

Very hazardous in case of skin

contact (irritant, permeator),

eye contact (irritant), ingestion,

and inhalation.[3] May cause

skin, eye, and respiratory tract

irritation.[4]

Some sources state it is not a

hazardous substance

according to GHS classification

criteria.[4][5][6]

Chronic Health Effects

The substance is reported to

be toxic to the kidneys,

nervous system, and liver.[3]

Repeated or prolonged

exposure can produce target

organ damage.[3]

Carcinogenic, mutagenic, and

teratogenic effects are not

available or not classified.[3][6]

[7]

WHMIS (Canada)
CLASS D-2B: Material causing

other toxic effects (TOXIC).[3]

Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against exposure. The following table outlines the

recommended protective equipment when handling bromocresol green sodium salt.
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Body Part Recommended Protection
Specifications and
Remarks

Eyes/Face
Chemical splash goggles or

safety glasses.[4][5]

An eyewash station should be

readily available.[4][5]

Skin

Chemically resistant gloves

(e.g., natural rubber, neoprene,

PVC), lab coat, or apron.[3][1]

[4][5]

Inspect gloves for

breakthrough and wash hands

thoroughly after handling.[4][5]

Respiratory

A NIOSH or European

Standard EN 149 approved

dust respirator should be used

when ventilation is insufficient

or if dust is generated.[3][4]

Use in a well-ventilated area is

recommended to keep

airborne concentrations low.[2]

[4]

Emergency Protocols
In the event of accidental exposure or a spill, immediate and appropriate action is critical.

First Aid Measures
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[3]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes.[3] For serious contact, wash

with a disinfectant soap and cover with an anti-

bacterial cream, then seek medical attention.[3]

Inhalation

Remove the victim to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Get medical attention.[3]

Ingestion

Do NOT induce vomiting unless directed to do

so by medical personnel. Never give anything

by mouth to an unconscious person. If large

quantities are swallowed, call a physician

immediately.[3]

Spill Response
A systematic approach to spill cleanup is essential to prevent contamination and exposure.
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Preparation Containment & Cleanup Decontamination

Evacuate Non-Essential
Personnel

Ventilate Area
Secure the Area

Don Appropriate PPE
Ensure Safety Contain Spill with

Inert Absorbent
Initiate Cleanup Sweep or Vacuum Up

Spilled Solid
Place in a Labeled,
Sealed Container

Clean Contaminated
Surface with Water

Final Steps Dispose of Waste per
Local Regulations

Safe Handling Practices Proper Storage Conditions

Incompatible Materials

Avoid Contact with
Skin, Eyes, and Clothing

Avoid Inhalation
and Ingestion

Minimize Dust
Generation

Use with Adequate
Ventilation

Wash Thoroughly
After Handling

Keep Container
Tightly Closed

Store in a Cool, Dry,
Well-Ventilated Area

Store Away from
Incompatible Materials

Strong Oxidizing Agents Heat & Sources of Ignition

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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